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Compound of Interest

Compound Name: Aconitic acid, triallyl ester

Cat. No.: B078717 Get Quote

Disclaimer: This document is intended for researchers, scientists, and drug development

professionals. All information provided must be carefully evaluated in the context of specific

laboratory and manufacturing conditions. A comprehensive risk assessment should be

conducted before handling triallyl aconitate.

Executive Summary
Triallyl aconitate is a chemical compound for which there is a significant lack of publicly

available health and safety information. This guide provides the limited available data for triallyl

aconitate and presents a more detailed analysis of the structurally related compound, triallyl

isocyanurate, to offer a potential, albeit indirect, frame of reference for safety considerations. It

is imperative to note that the data for triallyl isocyanurate should not be directly extrapolated to

triallyl aconitate due to differences in their chemical structures and potential toxicological

profiles. The significant data gaps for triallyl aconitate underscore the need for comprehensive

toxicological testing to establish a reliable safety profile.

Triallyl Aconitate: Known Information
Currently, detailed toxicological data, including acute toxicity, skin and eye irritation,

sensitization, mutagenicity, carcinogenicity, and reproductive toxicity for triallyl aconitate, is not

available in the public domain. The information is limited to its chemical identity and some

physical properties.

Chemical and Physical Properties of Triallyl Aconitate
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A summary of the available physical and chemical data for triallyl aconitate (CAS RN: 13675-

27-9) is presented in Table 1.

Property Value Reference

Molecular Formula C15H18O6 [1]

Molecular Weight 294.303 g/mol [1]

Boiling Point 108°C at 0.1 mm Hg [1]

Density 1.109 g/cm³ [1]

Refractive Index 1.484 [1]

Flash Point 166.7°C [1]

Surrogate Analysis: Triallyl Isocyanurate
Due to the lack of data for triallyl aconitate, this section provides an in-depth look at the health

and safety information for triallyl isocyanurate (CAS RN: 1025-15-6). This compound shares

the triallyl functional group, which may provide some insight into potential hazards. However,

the core structures (aconitate vs. isocyanurate) are different, which will significantly influence

their biological activities.

GHS Classification of Triallyl Isocyanurate
Triallyl isocyanurate is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as follows:
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Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Specific target organ toxicity –

repeated exposure
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure

Hazardous to the aquatic

environment, long-term hazard
Category Chronic 2

H411: Toxic to aquatic life with

long lasting effects

Source: Echemi.com[2], PubChem

Toxicological Data for Triallyl Isocyanurate
A summary of the available quantitative toxicological data for triallyl isocyanurate is presented

in Table 2.

Test Species Route Value Reference

LD50 Rat Oral 1 g/kg [3]

LD50 Rat Oral ~1000 mg/kg [4]

LC50 (96h)
Oryzias latipes

(Fish)
- > 100 mg/L [2]

EC50 (48h)

Daphnia magna

(Aquatic

Invertebrate)

- 340 mg/L [2]

EC50 (72h)

Pseudokirchnerie

lla subcapitata

(Algae)

- > 100 mg/L [2]

EC10 (3h) Activated sludge - > 1000 mg/L [2]
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Handling and Storage of Triallyl Isocyanurate
Handling:

Handle in a well-ventilated place.

Wear suitable protective clothing, including chemical-impermeable gloves.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Prevent fire caused by electrostatic discharge.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store apart from foodstuff containers or incompatible materials.[2]

Experimental Protocols for Triallyl Isocyanurate (as
cited in literature)
While detailed, step-by-step experimental protocols are not fully described in the provided

search results, the following information regarding toxicological testing of triallyl isocyanurate

was found:

Acute Oral LD50 Study in Rats: An acute oral toxicity study in rats was conducted to

determine the LD50 value.[4]

Ocular Irritancy Test in Rabbits: An eye irritancy test was performed on rabbits.[4]

Skin Irritation Study in Rabbits: A dermal irritation study was conducted on rabbits.[4]

The specific methodologies for these studies (e.g., OECD guidelines followed, number of

animals, observation periods) are not detailed in the provided search results.
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Hazard Assessment Workflow
In the absence of specific toxicological data for a compound like triallyl aconitate, a structured

hazard assessment workflow is crucial. The following diagram illustrates a logical approach to

evaluating chemical safety based on available information and surrogate data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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